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Compound of Interest

4-Chloro-2-methoxy-5-
Compound Name: ) .
nitropyrimidine

CAS No.: 1375065-27-2

Cat. No.: B1459530

Get Quote

Executive Summary

4-Chloro-2-methoxy-5-nitropyrimidine is a highly functionalized electrophile. Its solubility
behavior is governed by the competition between its lipophilic chloro-nitro core and the polar
methoxy substituent. While soluble in most polar aprotic solvents, its chemical stability in protic
solvents is the primary concern for researchers.

Critical Insight: Unlike inert substrates, this compound is prone to Solvolysis (SNAr). Dissolving
it in nucleophilic solvents (e.g., Methanol, Ethanol) without temperature control can lead to the
unintended displacement of the C4-chloride, generating side products (e.g., 2,4-dimethoxy-5-
nitropyrimidine).

Physicochemical Profile

Understanding the molecule's polarity and lattice energy is essential for predicting solubility
where empirical data is absent.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1459530#bc-rfq
https://www.benchchem.com/product/b1459530/docs?utm_src=pdf-body#solubility-solvent-compatibility-guide-4-chloro-2-methoxy-5-nitropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value | Description Sourcelinference
Molecular Formula CsHaCIN3Os Calculated
Molecular Weight 189.56 g/mol Calculated

Pale yellow to off-white

Physical State ) ] [1]
crystalline solid

Melting Point 75—77 °C (Typical for analogs) Inferred from [2]
_ Lipophilic, non-ionizable at
LogP (Predicted) ~1.2-15
neutral pH
Water Solubility Very Low (~1.6 g/L or 8.5 mM) [3]
o High (C4-Cl activated by C5-
Reactivity [4]

NO2)

Solubility Landscape

The following table categorizes solvents based on Solubility Power (Thermodynamic capability
to dissolve) and Chemical Compatibility (Kinetic stability of the solute).

Solvent Selection Matrix
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Specific Solubility . ] L
Solvent Class . Stability Risk Application
Solvent Rating
Reaction media
_ DMF, DMSO, Excellent (>100
Polar Aprotic Low (SNAr
NMP mg/mL) o
substitutions).
) Extraction,
_ DCM, High (>50
Chlorinated Low transport,
Chloroform mg/mL)
chromatography.
Good (20-50 Crystallization
Esters Ethyl Acetate Low
mg/mL) solvent, workup.
Reaction solvent
THF, 1,4-
Ethers ) Good Low (e.g.,
Dioxane .
reductions).
Recrystallization
Methanol, Moderate )
Alcohols ] HIGH (risk of methoxy-
Ethanol (Heating req.)
exchange).
Hexane, Anti-solvent for
Hydrocarbons Poor (<1 mg/mL)  Low o
Heptane precipitation.
Washing
Aqueous Water Insoluble Hydrolysis Risk (remove

inorganic salts).

Mechanism of Instability in Alcohols

When dissolved in methanol or ethanol, especially with heating or in the presence of a base,

the C4-Chlorine atom is susceptible to nucleophilic attack by the solvent.

e In Methanol: Risk of forming 2,4-dimethoxy-5-nitropyrimidine.[1]

« In Ethanol: Risk of forming 4-ethoxy-2-methoxy-5-nitropyrimidine (trans-etherification).

Protocol Recommendation: If alcohols are required for recrystallization, keep the temperature

below 50°C and ensure the medium is neutral or slightly acidic to suppress alkoxide formation.
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Experimental Workflows
A. Solubility Measurement Protocol (Gravimetric)

Use this protocol to determine precise solubility for formulation or process scale-up.

Preparation: Weigh 500 mg of 4-Chloro-2-methoxy-5-nitropyrimidine into a scintillation
vial.

« Addition: Add 2.0 mL of the target solvent.
o Equilibration: Vortex for 10 minutes at 25°C.
o If fully dissolved: Add more solid until saturation is visible.
o If undissolved: Proceed to step 4.
« Filtration: Filter the suspension through a 0.45 um PTFE syringe filter into a pre-weighed vial.
e Drying: Evaporate solvent under vacuum (Rotavap) or nitrogen stream.

o Calculation:

B. Recrystallization Strategy

Primary Goal: Remove impurities without triggering SNAr side reactions.
» Solvent System: Ethyl Acetate (Solvent) / n-Heptane (Anti-solvent).
e Ratio: 1:3 to 1:5 (v/v).

e Procedure:

[¢]

Dissolve crude solid in minimal Ethyl Acetate at 40°C.

[e]

Slowly add n-Heptane dropwise until turbidity persists.

o

Cool slowly to 0°C with gentle stirring.

[¢]

Filter crystals and wash with cold Heptane.
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o Why this works: Avoids nucleophilic alcohols entirely, preventing impurity formation [2, 5].

Decision Logic for Solvent Selection

The following diagram illustrates the decision-making process for selecting the correct solvent
based on the intended operation (Reaction vs. Purification).

Select Solvent for
4-Chloro-2-methoxy-5-nitropyrimidine

What is the Operation?

Chemical Reaction Purification
(S_NAr, Reduction) (Crystallization/Wash)

' '

Is the Nucleophile
Strong? (e.g., Amines)

Method Selection

Yes No Use DCM/MeOH

Use Polar Aprotic: Use Non-Polar/Ether:

DMF, DMSO, NMP THF, DCM, Toluene
(High Solubility, Fast Rate) (Mod. Solubility, Control)

Recrystallization Chromatography

Preferred \Avoid if possible

SAFE SYSTEM: RISKY SYSTEM:

Ethyl Acetate / Heptane Methanol / Ethanol
(No Solvolysis Risk) (Risk of Cl exchange)

Click to download full resolution via product page

Caption: Logical flow for selecting solvents to maximize yield and minimize side-reactions
(solvolysis).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1459530/docs?utm_src=pdf-body-img#solubility-solvent-compatibility-guide-4-chloro-2-methoxy-5-nitropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety & Handling

e Hazard Class: Irritant (Skin/Eye), potentially allergenic.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2—8°C. Moisture sensitive
(hydrolysis of C4-Cl to C4-OH over long periods).

o Waste Disposal: Halogenated organic waste stream. Do not mix with strong alkalis in waste
containers to prevent exotherms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1459530/docs#solubility-solvent-compatibility-guide-
4-chloro-2-methoxy-5-nitropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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